IACS-8803

• Molecular Formula: C20H23FN10O9P2S2
• Molecular Weight: 692.5 g/mol
• InChI: InChI=1S/C20H23FN10O9P2S2/c21-9-13-8(38-19(9)30-5-28-10-15(22)24-3-26-17(10)30)2-36-42(34,44)40-14-12(32)7(1-35-41(33,43)39-13)37-20(14)31-6-29-11-16(23)25-4-27-18(11)31/h3-9,12-14,19-20,32H,1-2H2,(H,33,43)(H,34,44)(H2,22,24,26)(H2,23,25,27)
• InChIKey: CMVAAKLGZJHFOY-UHFFFAOYSA-N

IACS-8803 – A High-Potency Cyclic Dinucleotide STING Agonist for Oncology and Immuno-Oncology Research Procurement

IACS-8803 is a synthetic, 2′,3′-linked cyclic dinucleotide (CDN) agonist of the stimulator of interferon genes (STING) pathway, developed through a focused medicinal chemistry campaign at the MD Anderson Cancer Center and the Institute for Applied Cancer Science . It incorporates a 2′,3′-phosphodiester linkage and dual thiophosphate modifications that distinguish it from both the endogenous 3′,3′-cGAMP ligand and first-generation clinical CDN candidates such as ADU-S100 (ML-RR-S2-CDA) . IACS-8803 is supplied as a stable disodium or diammonium salt for research use, with the free acid form (CAS 2095690-70-1; MW 692.53) being notably less stable .

STING pathway agonism Research fit for 2′,3′-linked thiophosphate CDN agonist studies

Myeloid reprogramming models Supports investigation of MDSC/M2 macrophage repolarization and c-Myc biology

Stable salt form Disodium/diammonium salt ensures reproducible in vivo dosing and storage

• [1] Ager CR, Zhang H, Wei Z, Jones P, Curran MA, Di Francesco ME. Discovery of IACS-8803 and IACS-8779, potent agonists of stimulator of interferon genes (STING) with robust systemic antitumor efficacy. Bioorg Med Chem Lett. 2019 Oct 15;29(20):126640. doi:10.1016/j.bmcl.2019.126640. PMID: 31500996. View Source

Why Procurement Cannot Substitute IACS-8803 with Simpler or Earlier-Generation STING Agonists

The STING agonist landscape contains multiple CDN scaffolds (e.g., 3′,3′-cGAMP, ADU-S100/ML-RR-S2-CDA) and non-CDN chemotypes (e.g., DMXAA, amidobenzimidazoles). However, IACS-8803 incorporates a rationally designed 2′,3′-phosphodiester backbone with dual thiophosphate linkages that simultaneously enhances STING binding affinity and confers resistance to phosphodiesterase-mediated hydrolytic degradation . These structural features translate into a potency gap exceeding one order of magnitude relative to the clinical benchmark ADU-S100 and engage qualitatively distinct downstream signaling pathways (including NFκB and c-Myc) that weaker CDNs cannot recapitulate even at supra-pharmacological concentrations . Consequently, substituting IACS-8803 with a generic STING agonist risks both quantitative underperformance and loss of unique myeloid-repolarizing biology critical for tumor microenvironment reprogramming.

1

Scaffold mismatch

2′,3′-thiophosphate linkage may not be replicated by 3′,3′-linked CDNs (cGAMP, ADU-S100), altering binding affinity and metabolic stability.

2

Pathway quality gap

Unique NFκB/c-Myc engagement seen with IACS-8803 may not be recapitulated by weaker agonists, even at higher concentrations.

3

Form & stability

Salt form and stability profiles differ across CDN suppliers; using free acid or alternative salts may compromise in vivo exposure reproducibility.

• [1] Network of Cancer Research. IACS-8803 is a Cyclic Dinucleotide STING Agonist. 2019 Nov 15. Summarizes structural differentiation (2′,3′-linkage, thiophosphate bonds) from canonical 3′,3′-CDNs. View Source
• [2] Boda A, Ager CR, Di Francesco ME, Jones P, Curran MA. High potency STING agonists engage unique myeloid pathways to reverse pancreatic cancer immune privilege. J Immunother Cancer. 2021 Aug 2;9(8):e003246. doi:10.1136/jitc-2021-003246. PMID: 34341132. View Source

IACS-8803 – Head-to-Head Quantitative Differentiation Evidence Against Closest STING Agonist Comparators

Superior Systemic (Abscopal) Antitumor Efficacy vs Clinical Benchmark ADU-S100 in Bilateral B16 Melanoma Model

In the bilateral B16 murine melanoma model, IACS-8803 delivered via intratumoral injection (10 µg, days 6, 9, 12 post-implantation) produced superior regression of the untreated contralateral tumor compared to ADU-S100 administered under identical conditions. This demonstrates a more potent systemic (abscopal) immune response, which is the therapeutically critical endpoint for STING agonists intended to prime adaptive immunity against distal metastases . The observation is corroborated by independent study summaries noting robust and superior tumor regression for IACS-8803 relative to ADU-S100 in the same B16 melanoma model .

Abscopal response vs ADU-S100

Head-to-head

Superior contralateral tumor regression at matched 10 µg dose in B16 model

Reported abscopal response context for systemic immunity studies

Verify contralateral tumor volume and survival curves in primary data

Evidence Dimension	Systemic antitumor efficacy: regression of untreated contralateral tumor (abscopal response)
Target Compound Data	IACS-8803: 10 µg intratumoral, days 6/9/12; superior regression of untreated contralateral tumor
Comparator Or Baseline	ADU-S100 (ML-RR-S2-CDA): same dose, route, and schedule; inferior contralateral tumor regression
Quantified Difference	Superior systemic response (contralateral tumor regression qualitatively more pronounced for IACS-8803; survival and tumor volume curves reported in primary reference)
Conditions	B16 murine melanoma, bilateral flank implantation, intratumoral injection into one tumor, contralateral tumor untreated

Why This Matters

A compound with stronger abscopal effect is intrinsically more valuable for immunotherapy combination studies targeting metastatic disease, making IACS-8803 the procurement choice over ADU-S100 when systemic antitumor immunity is the experimental endpoint.

• [1] Ager CR, Zhang H, Wei Z, Jones P, Curran MA, Di Francesco ME. Discovery of IACS-8803 and IACS-8779, potent agonists of stimulator of interferon genes (STING) with robust systemic antitumor efficacy. Bioorg Med Chem Lett. 2019 Oct 15;29(20):126640. doi:10.1016/j.bmcl.2019.126640. PMID: 31500996. View Source
• [2] PMC Table 2 – STING agonists comparative summary. IACS-8803 and IACS-8779 show robust and superior tumor regression in the B16 murine melanoma model compared with ADU-S100. PMC10119538. View Source

Over 10-Fold Potency Advantage vs Clinical Benchmark ML-RR-S2-CDA (ADU-S100) in In Vitro STING Activation

IACS-8803 was directly compared to ML-RR-S2-CDA (ADU-S100), the first-in-class CDN that entered Phase I clinical trials, and exhibited over 10-fold greater potency in STING pathway activation assays . This potency gap was established during the lead optimization campaign and is consistent with subsequent observations that IACS-8803 achieves superior IRF3 and NFκB activation at lower concentrations than ML-RR . The quantitative potency advantage is attributed to the 2′,3′-phosphodiester linkage and dual thiophosphate motifs that enhance both target engagement and metabolic stability .

STING activation potency

Head-to-head

>10-fold greater potency vs ML-RR-S2-CDA

Supports assay sensitivity for pathway activation studies

Exact EC50 values in primary ref; validate in target cell system

Evidence Dimension	STING pathway activation potency (in vitro)
Target Compound Data	IACS-8803: >10-fold more potent than ML-RR-S2-CDA in STING activation assays
Comparator Or Baseline	ML-RR-S2-CDA (ADU-S100 / MIW815): baseline potency assigned as 1×
Quantified Difference	>10-fold potency increase over the clinical benchmark CDN
Conditions	In vitro STING pathway activation assays (IRF3/NFκB reporter or IFN-β readout); exact EC50 values reported in primary reference

Why This Matters

A >10-fold potency gap means IACS-8803 can achieve the same pharmacodynamic effect at a fraction of the dose required for ADU-S100, translating to lower cost per experiment, reduced off-target exposure risk, and expanded dynamic range for in vivo dose-response studies.

• [1] Ager C, Di Francesco ME, Jones P, Curran MA. Intratumoral Delivery of a Novel STING Agonist Synergizes with Checkpoint Blockade to Regress Multi-Focal Pancreatic Cancer. Keystone Symposia abstract. 2018. States: 'IACS-8803, a novel STING-activating CDN with over 10-fold greater potency than ML-RR-S2-CDA.' View Source
• [2] Boda A, Ager CR, Di Francesco ME, Jones P, Curran MA. High potency STING agonists engage unique myeloid pathways to reverse pancreatic cancer immune privilege. J Immunother Cancer. 2021;9(8):e003246. Confirms IACS-8803 enhanced potency relative to ML-RR in established in vitro and in vivo settings. View Source
• [3] Ager CR, Zhang H, Wei Z, Jones P, Curran MA, Di Francesco ME. Discovery of IACS-8803 and IACS-8779. Bioorg Med Chem Lett. 2019;29(20):126640. Describes structural basis for enhanced potency (2′,3′-linkage, thiophosphate modifications). View Source

Qualitatively Unique Pathway Engagement vs Endogenous Ligand 2′3′-cGAMP: c-Myc Suppression and NFκB Activation Irreproducible by Higher cGAMP Doses

IACS-8803 engages downstream signaling pathways that are qualitatively inaccessible to the endogenous STING ligand 2′3′-cGAMP. Specifically, IACS-8803, but not 2′3′-cGAMP, significantly reduces c-Myc gene expression in M2c-polarized macrophages and myeloid-derived suppressor cells (MDSCs), with treated cells showing reduced proliferation and enhanced apoptosis . In short-term signaling assays, a 100-fold molar excess of cGAMP failed to achieve the level of NFκB pathway activation induced by IACS-8803, even though a 10–50-fold excess could approximate IRF3 activation . This demonstrates that IACS-8803's effects are not simply a matter of increased potency on the same signaling axis but reflect engagement of distinct signaling quality.

Pathway engagement vs 2′3′-cGAMP

Head-to-head

≥100-fold cGAMP excess cannot match NFκB activation; unique c-Myc suppression

Supports myeloid reprogramming pathway investigation

Data from MDSC/M2c macrophage cultures; review c-Myc readout conditions

Evidence Dimension	Qualitative pathway engagement: c-Myc suppression, NFκB activation magnitude, MDSC anti-proliferative effect
Target Compound Data	IACS-8803: significantly reduces c-Myc expression in M2c macrophages and MDSCs; suppresses MDSC proliferation; robust NFκB activation at standard concentrations
Comparator Or Baseline	2′3′-cGAMP: no significant c-Myc suppression; no significant MDSC anti-proliferative effect; 100-fold excess unable to match IACS-8803 NFκB activation
Quantified Difference	≥100-fold excess of cGAMP fails to replicate IACS-8803-level NFκB activation in short-term assays; c-Myc downregulation observed only with IACS-8803
Conditions	In vitro bone marrow-derived MDSC cultures, M2c-polarized human macrophages, short-term signaling assays (NFκB/IRF3 activation)

Why This Matters

Procurement of a weaker STING agonist (cGAMP or low-potency CDNs) cannot simply be compensated by increasing concentration; IACS-8803 delivers unique transcriptional and functional reprogramming of immunosuppressive myeloid cells that is dose-irreplaceable. For researchers studying myeloid biology or tumor microenvironment reprogramming, IACS-8803 is the necessary tool, not an interchangeable option.

• [1] JITC abstract 1154. IACS-8803 but not 2′3′ cGAMP significantly reduces c-Myc gene expression in M2c macrophages and MDSCs; cells undergo reduced proliferation and enhanced apoptosis in response to IACS-8803 treatment. J Immunother Cancer. 2022. View Source
• [2] Boda A, Ager CR, Di Francesco ME, Jones P, Curran MA. High potency STING agonists engage unique myeloid pathways. J Immunother Cancer. 2021;9(8):e003246. Reports that 10–50× excess of cGAMP achieves IRF3 activation but even 100× excess cannot equal IACS-8803 level NFκB activation. View Source

Direct Tumor Regression Superiority vs ML-RR (ADU-S100) in Orthotopic Pancreatic Ductal Adenocarcinoma (PDAC) Model

In the mT4-2D orthotopic PDAC model (derived from Kras+/G12D TP53+/R172H Pdx1-Cre organoids), intratumoral injection of IACS-8803 (5 µg, three injections) induced greater tumor regression than ML-RR (the clinical benchmark CDN) when directly compared . IACS-8803 treatment expanded the CD45+ immune infiltrate, increased CD8+ T cell numbers and Ki67 expression, reduced the M2 macrophage marker CD206, and diminished arginase-expressing monocytes to a degree not matched by ML-RR or the natural ligands CDG and cGAMP . The authors concluded that IACS-8803 was the most potent therapeutic CDN among all tested compounds in this model system .

PDAC regression vs ML-RR

Head-to-head

Greater tumor regression and immune infiltrate remodeling vs ML-RR in orthotopic model

Supports PDAC immuno-oncology model endpoint review

mT4-2D model; verify flow cytometry immune panel endpoints

Evidence Dimension	Tumor regression and immune infiltrate remodeling in orthotopic PDAC
Target Compound Data	IACS-8803: 5 µg × 3 intratumoral injections; significant tumor regression; expansion of CD45+ infiltrate, CD8+ T cells; reduction of CD206+ M2 macrophages and arginase+ monocytes
Comparator Or Baseline	ML-RR (clinical CDN benchmark): same dose and route; inferior tumor regression; weaker immune infiltrate modulation; CDG and cGAMP: minimal to no regression
Quantified Difference	8803 superior to ML-RR in tumor regression and all measured immune remodeling parameters (no numerical equivalence achievable by lower-potency CDNs)
Conditions	mT4-2D orthotopic pancreatic adenocarcinoma model (KPC-derived), 5 µg intratumoral × 3, tumor mass and 30-parameter flow cytometry endpoints

Why This Matters

For researchers studying PDAC immunotherapy—a notoriously 'cold' tumor type—IACS-8803 is the only CDN in the comparison set that achieves meaningful tumor regression and myeloid repolarization as monotherapy. Using ADU-S100 or cGAMP in this model yields inferior results, making IACS-8803 the evidence-based procurement choice for PDAC immuno-oncology studies.

• [1] Boda A, Ager CR, Di Francesco ME, Jones P, Curran MA. High potency STING agonists engage unique myeloid pathways to reverse pancreatic cancer immune privilege. J Immunother Cancer. 2021 Aug 2;9(8):e003246. doi:10.1136/jitc-2021-003246. Figure 1 and associated results. View Source

Structural Differentiation: 2′,3′-Phosphodiester Backbone and Dual Thiophosphate Motifs Confer Intrinsic Stability and Affinity Advantages

IACS-8803 diverges from canonical 3′,3′-linked CDNs (including cGAMP and early clinical candidates) by employing a 2′,3′-phosphodiester linkage geometry that improves STING binding affinity, combined with sulfur substitution at both phosphodiester positions (thiophosphate bonds) to confer resistance to phosphodiesterase-mediated hydrolytic degradation . This dual modification strategy—validated in the primary discovery publication—directly addresses the metabolic instability that limits the in vivo efficacy of endogenous CDNs like 2′3′-cGAMP . The free acid form of IACS-8803 is itself prone to instability, and the compound is therefore supplied as disodium or diammonium salt forms that retain full biological activity while ensuring storage stability .

Scaffold stability & salt form

Class-level

2′,3′-thiophosphate backbone resists hydrolysis; stable disodium/diammonium salt supplied

Supports reproducible in vivo exposure and storage

Stability and affinity data in primary ref; review salt form handling

Evidence Dimension	Molecular scaffold: linkage geometry and phosphodiester bond stability
Target Compound Data	IACS-8803: 2′,3′-phosphodiester linkage; dual thiophosphate (P=S) modifications; supplied as stable disodium or diammonium salt
Comparator Or Baseline	Canonical 3′,3′-cGAMP: 3′,3′-linkage, native phosphodiester (P=O) bonds, susceptible to ENPP1/phosphodiesterase hydrolysis
Quantified Difference	Structural modifications confer both affinity gain and degradation resistance; quantitative stability half-life and Kd values reported in primary reference
Conditions	Structural characterization by NMR and mass spectrometry; stability assessed under physiological conditions; STING binding affinity measured by biophysical assays

Why This Matters

The scaffold-level differentiation means that IACS-8803 is not functionally interchangeable with any 3′,3′-linked CDN. Researchers procuring cGAMP or first-generation CDNs will obtain compounds with inherently lower stability and affinity. This molecular design rationale is the origin of the potency and efficacy advantages documented in the other evidence items.

• [1] Ager CR, Zhang H, Wei Z, Jones P, Curran MA, Di Francesco ME. Discovery of IACS-8803 and IACS-8779. Bioorg Med Chem Lett. 2019;29(20):126640. Primary disclosure of structure, rational design, and in vitro/in vivo characterization. View Source

Evidence-Backed Research and Industrial Application Scenarios for IACS-8803 Procurement

Abscopal Effect and Systemic Antitumor Immunity Studies Requiring Superior Contralateral Tumor Control

Investigators modeling metastatic disease where a local injection must control distal, uninjected tumors should select IACS-8803 over ADU-S100. The B16 bilateral melanoma data show IACS-8803 achieves superior contralateral (untreated) tumor regression at matched 10 µg doses . This makes IACS-8803 the appropriate compound for experimental designs measuring abscopal immunity or testing combinations with checkpoint inhibitors where systemic T-cell priming against non-injected lesions is the primary readout .

Myeloid Compartment Reprogramming and Mechanistic Studies of c-Myc-Driven Immunosuppression

Experiments requiring functional deactivation of MDSCs or M2-polarized macrophages must use IACS-8803 rather than 2′3′-cGAMP. Only IACS-8803 suppresses c-Myc expression, reduces MDSC proliferation, and reverses T-cell suppressive function in a dose-dependent manner . Even 100-fold excess of cGAMP cannot achieve equivalent NFκB activation or anti-proliferative effect . Researchers studying the intersection of STING signaling and Myc biology should therefore procure IACS-8803 specifically .

Pancreatic Ductal Adenocarcinoma (PDAC) Immunotherapy Sensitization in Orthotopic 'Cold' Tumor Models

For orthotopic PDAC models where the tumor microenvironment is highly immunosuppressive and resistant to checkpoint blockade, IACS-8803 is the evidence-supported STING agonist choice. Direct comparison shows that IACS-8803, but not ML-RR or cGAMP, induces meaningful tumor regression, expands cytotoxic CD8+ T cells, and downregulates M2 macrophage markers in KPC-derived mT4-2D tumors . Procurement of IACS-8803 is indicated when the experimental goal is to convert an immunotherapy-resistant PDAC model to a therapy-responsive state .

Antibody-Drug Conjugate (ADC) / Immune-Stimulating Antibody Conjugate (ISAC) Payload Development

IACS-8803 has been successfully conjugated to the HER2/neu antibody trastuzumab to create a tumor-targeted immune-stimulating antibody conjugate (ISAC) that demonstrated specificity for HER2-expressing tumor cells and capacity to engage PBMC-mediated downstream immune activation . Procurement of IACS-8803 is appropriate for bioconjugation and targeted delivery programs seeking a high-potency STING agonist payload with validated conjugation compatibility and retained activity in the conjugated format .

Application

Selection Property

Validation Focus

Bilateral tumor abscopal immunity studies

Abscopal response endpoint sensitivity

Contralateral tumor regression and T-cell priming markers

Myeloid reprogramming and MDSC suppression studies

c-Myc/NFκB pathway engagement profile

MDSC anti-proliferation and M2 repolarization endpoints

Orthotopic PDAC immunotherapy sensitization studies

Tumor microenvironment immune remodeling capacity

CD8+ T cell expansion, CD206+ macrophage reduction endpoints

ADC/ISAC payload bioconjugation development

Conjugation-compatible potency retention

HER2-targeted immune activation and conjugate stability assays

• [1] Ager CR, Zhang H, Wei Z, Jones P, Curran MA, Di Francesco ME. Discovery of IACS-8803 and IACS-8779. Bioorg Med Chem Lett. 2019;29(20):126640. View Source
• [2] Boda A, Ager CR, Di Francesco ME, Jones P, Curran MA. High potency STING agonists engage unique myeloid pathways. J Immunother Cancer. 2021;9(8):e003246. View Source
• [3] Boda A, Ager CR, Di Francesco ME, Jones P, Curran MA. High potency STING agonists engage unique myeloid pathways to reverse pancreatic cancer immune privilege. J Immunother Cancer. 2021;9(8):e003246. Figure 1. View Source
• [4] JITC abstract 1091. A STING agonist payloaded, tumor-specific antibody sensitizes murine pancreatic cancer to immune checkpoint blockade. J Immunother Cancer. 2024. Describes IACS-8803-trastuzumab ISAC. View Source